Cas no 28313-53-3 (Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester)

• Product Name: Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester
• CAS No: 28313-53-3
• MF: C₁₂H₇F₆N₃O₂
• MW: 339.193303346634
• CID: 257033
• PubChem ID: 9578449
• Update Time: 2025-04-19

Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyano-, methyl ester
• methyl (2Z)-2-[[3,5-bis(trifluoromethyl)phenyl]hydrazinylidene]-2-cyan o-acetate
• Acetic acid, ((3,5-bis(trifluoromethyl)phenyl)hydrazono)cyano-, methyl ester
• Acetic aid, ((3,5-bis(trifluoromethyl)phenyl)hydrazono)cyano-, methyl ester
• 28313-53-3
• 2-Cyano-2-oxoacetic acid methyl ester 2-(3,5-bis(trifluoromethyl)phenyl)hydrazone
• AI3-27871
• Acetic acid, 2-cyano-2-oxo-, methyl ester, 2-(3,5-bis(trifluoromethyl)phenyl)hydrazone

• Inchi： 1S/C12H7F6N3O2/c1-23-10(22)9(5-19)21-20-8-3-6(11(13,14)15)2-7(4-8)12(16,17)18/h2-4,20H,1H3/b21-9+
• InChI Key： CNRQXCFEYFNRQZ-ZVBGSRNCSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)N/N=C(\C#N)/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 339.04400
• Monoisotopic Mass: 339.04424545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.5417 (estimate)
• PSA: 74.48000
• LogP: 3.26168